Cas no 70708-33-7 ((1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride)

• Product Name: (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride
• CAS No: 70708-33-7
• MF: C₈H₂₀Cl₂N₂
• MW: 215.163800239563
• MDL: MFCD20441994
• CID: 839054
• Update Time: 2025-06-08

(1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride Chemical and Physical Properties

Names and Identifiers

• (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride
• TRANS-(1R,2R)-N,N'-BISMETHYL-1,2-CYCLOHEXANE DIAMINE DIHYDROCHLORIDE
• TRANS-(1R,2R)-N,N'-BISMETHYL-1,2-CYCLOHEXANEDIAMINE HCL
• (1R,2R)-1,2-bis(methylamino)cyclohexane dihydrochloride
• (1R,2R)-N,N’-Dimethyl-1,2-cyclohexanediamine Dihydrochloride
• (1R,2R)-N,N'-DiMethyl-1,2-cyclohexanediaMine Dihydrochloride
• (R,R)-1,2-bis(methylamino)cyclohexane dihydrochloride
• 1R,2R-diMethyl-1,2-CyclohexanediaMine hydrochloride
• 2-cyclohexanediaMineHCl
• N1,N2-diMethylcyclohexane-1,2-diaMine dihydrochloride
• TRANS-(1R,2R)-N,N'-BISMETHYL-1,2-CYCLOHEXANEDIAMINE 2HCL
• Trans-(1R,2R)-N,N'-Dimethyl-cyclohexane-1,2-diamine dihydrochloride
• trans-N,N'-Dimethyl-1,2-diaminocyclohexane dihydrochloride
• trans-(1R,2R)-(-)-N,N'-Dimethyl-1,2-cyclohexanediamine dihydrochloride
• (1R,2R)-1-N,2-N-dimethylcyclohexane-1,2-diamine dihydrochloride
• 1,2-Cyclohexanediamine, N,N'-dimethyl-, dihydrochloride, (1R-trans)-
• trans-(1R,2R)-N,N'-Bismethyl-1,2-cycloh

• MDL： MFCD20441994
• Inchi： 1S/C8H18N2.2ClH/c1-9-7-5-3-4-6-8(7)10-2;;/h7-10H,3-6H2,1-2H3;2*1H/t7-,8-;;/m1../s1
• InChI Key： UDYXZFBJGBDHHP-RHJRFJOKSA-N
• SMILES： Cl.Cl.N(C)[C@@H]1CCCC[C@H]1NC

Computed Properties

• Exact Mass: 214.10000
• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 12
• Rotatable Bond Count: 2
• Complexity: 81.3
• Topological Polar Surface Area: 24.1

Experimental Properties

• PSA: 24.06000
• LogP: 3.12220

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organic nitrogen compounds Organonitrogen compounds Cyclohexylamines
• Solvents and Organic Chemicals Organic Compounds Amines/Sulfonamides
• Solvents and Organic Chemicals Organic Compounds

Additional information on (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride

(1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride (CAS No. 70708-33-7): A Comprehensive Overview

(1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride (CAS No. 70708-33-7) is a chiral compound that has garnered significant attention in the fields of medicinal chemistry and pharmaceutical research. This compound is a dihydrochloride salt of a cyclic diamine, specifically a cyclohexane derivative with two methyl groups and two amine functionalities. The chiral nature of this compound makes it particularly valuable for applications in asymmetric synthesis and drug development.

The chiral nature of (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride is crucial for its utility in the synthesis of enantiomerically pure compounds. Enantiomers are molecules that are mirror images of each other and can exhibit different biological activities. In the pharmaceutical industry, the ability to produce enantiomerically pure drugs is essential for optimizing therapeutic efficacy and minimizing adverse effects. Recent studies have highlighted the importance of chiral catalysts and ligands in achieving high enantioselectivity in various synthetic transformations.

One of the key applications of (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride is in the field of asymmetric catalysis. This compound can serve as a ligand for transition metal catalysts, enhancing their enantioselectivity in reactions such as asymmetric hydrogenation, allylic substitution, and Michael addition. For instance, a recent study published in the Journal of the American Chemical Society demonstrated that this compound, when used as a ligand in palladium-catalyzed allylic substitution reactions, achieved excellent yields and enantioselectivities.

In addition to its role in catalysis, (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride has also been explored for its potential as a pharmaceutical intermediate. The diamine structure provides a versatile platform for further functionalization, making it suitable for the synthesis of complex molecules with diverse biological activities. Researchers have utilized this compound to develop novel drugs targeting various diseases, including cancer and neurodegenerative disorders.

The stereochemistry of (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride plays a critical role in its biological activity. The (1R,2R) configuration ensures that the molecule interacts with biological targets in a specific manner, which can be crucial for achieving desired therapeutic effects. For example, studies have shown that the (1R,2R) isomer exhibits higher binding affinity to certain receptors compared to its (1S,2S) counterpart.

The synthesis of (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride has been optimized through various methods to ensure high yield and purity. One common approach involves the reduction of a corresponding nitro compound followed by salt formation with hydrochloric acid. Advanced techniques such as chiral resolution and asymmetric synthesis have also been employed to obtain the desired enantiomer with high efficiency.

In terms of safety and handling, it is important to note that while (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride is not classified as a hazardous material or controlled substance, standard laboratory safety protocols should be followed when handling this compound. Proper personal protective equipment (PPE) should be worn to prevent skin contact and inhalation.

The market demand for (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride continues to grow due to its wide-ranging applications in pharmaceutical research and development. Suppliers of fine chemicals and pharmaceutical intermediates are increasingly focusing on providing high-purity forms of this compound to meet the stringent requirements of the industry.

In conclusion, (1R,2R)-N1,N2-Dimethylcyclohexane-1,2-diamine dihydrochloride (CAS No. 70708-33-7) is a versatile and valuable compound with significant potential in various areas of chemical and pharmaceutical research. Its unique chiral structure and chemical properties make it an essential tool for advancing asymmetric synthesis and drug development efforts.